4-(2,5-Dimethylphenyl)sulfonylmorpholine

• CAS No.: 414901-58-9
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34g/mol
• IUPAC Name: 4-(2,5-dimethylphenyl)sulfonylmorpholine
• InChI: InChI=1S/C12H17NO3S/c1-10-3-4-11(2)12(9-10)17(14,15)13-5-7-16-8-6-13/h3-4,9H,5-8H2,1-2H3
• InChI Key: LJSBGGIQWUCTIW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCOCC2

Description

4-(2,5-Dimethylphenyl)sulfonylmorpholine is a sulfonamide derivative featuring a morpholine ring substituted at the 4-position with a 2,5-dimethylphenylsulfonyl group. The 2,5-dimethyl substitution on the phenyl ring introduces steric and electronic effects that influence its reactivity, solubility, and binding affinity compared to analogs with other substituents .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on the Phenyl Ring

The phenyl ring substituents significantly impact physicochemical properties and bioactivity. Key analogs include:

Compound Name	Phenyl Substituents	Morpholine Substituents	Molecular Formula	Molecular Weight (g/mol)
4-(2,5-Dimethylphenyl)sulfonylmorpholine	2,5-dimethyl	None	C₁₃H₁₇NO₃S	~279.35 (estimated)
4-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]-2,6-dimethylmorpholine	4-Cl, 2,5-OCH₃	2,6-dimethyl	C₁₅H₂₁ClNO₅S	370.85
4-[(2,5-Dichloro-4-methoxyphenyl)sulfonyl]morpholine	2,5-Cl, 4-OCH₃	None	C₁₁H₁₃Cl₂NO₄S	326.20

• Electronic Effects :

  • The 2,5-dimethyl groups in the target compound are electron-donating, increasing electron density at the sulfonyl group. This may enhance stability against nucleophilic attack compared to chloro-substituted analogs (e.g., the dichloro derivative in ), where electron-withdrawing Cl atoms reduce electron density .
  • Methoxy groups (OCH₃) in analogs like introduce moderate electron-donating effects, balancing electronic properties between methyl and chloro substituents.

Patent-Based Analogs ()

Several sulfonylmorpholine derivatives listed in patent applications (e.g., K.1.27–K.1.35) share structural motifs with the target compound but feature substituents such as trifluoromethyl, bromo, or siloxy groups . For example:

• K.1.27: Incorporates a 4-chloro-3-trifluoromethylphenoxy group, enhancing lipophilicity and resistance to oxidative metabolism compared to dimethylphenyl derivatives.
• K.1.34 : Contains a trimethylsilanyl-propoxy group, which improves thermal stability and bioavailability.

These analogs highlight that halogenation (Cl, F) and bulky substituents (e.g., siloxy) enhance pesticidal or fungicidal activity but may reduce solubility in aqueous systems compared to dimethylphenyl derivatives .

Physicochemical Properties

• Chlorinated analogs (e.g., ) exhibit even lower solubility due to higher molecular weight and halogen-induced hydrophobicity .

• Stability :

  • Sulfonylmorpholines with electron-donating groups (e.g., methyl, methoxy) show greater resistance to hydrolysis than those with electron-withdrawing substituents (e.g., Cl) .